N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-methyloxamide

• IUPAC Name: N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-methyloxamide
• InChI: InChI=1S/C13H17N3O4S/c1-14-12(17)13(18)15-10-4-6-11(7-5-10)16-8-2-3-9-21(16,19)20/h4-7H,2-3,8-9H2,1H3,(H,14,17)(H,15,18)
• InChI Key: AJQBFAXIYDDVGQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NC1=CC=C(C=C1)N2CCCCS2(=O)=O
• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol

Description

N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-methyloxamide, commonly known as DTAMO, is a chemical compound with potential applications in scientific research. DTAMO is a thiazolidine-2,4-dione derivative that has been studied for its biochemical and physiological effects in various research studies.

Mechanism of Action

DTAMO exerts its biochemical and physiological effects by inhibiting the activity of the enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH). GAPDH is involved in various cellular processes such as glycolysis and apoptosis. Inhibition of GAPDH activity by DTAMO has been shown to have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
DTAMO has been shown to have various biochemical and physiological effects in different research studies. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. DTAMO has also been shown to have antioxidant effects by reducing the production of reactive oxygen species (ROS). In addition, DTAMO has been shown to have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

DTAMO has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. DTAMO has also been shown to have low toxicity and high solubility in various solvents. However, one limitation of DTAMO is that it can be difficult to obtain pure samples of the compound due to the multistep synthesis process.

Future Directions

There are several future directions for research on DTAMO. One potential direction is to study the potential use of DTAMO in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to study the use of DTAMO in the field of organic electronics. In addition, further research can be done to optimize the synthesis method of DTAMO to produce higher yields of the compound.

Synthesis Methods

DTAMO can be synthesized using a multistep reaction process. The synthesis process involves the reaction of 2,4-thiazolidinedione with 4-chloroaniline in the presence of a base, followed by the reaction of the resulting intermediate with N-methylhydroxylamine. The final product is obtained by reacting the intermediate with acetic anhydride. The synthesis method of DTAMO has been optimized to produce high yields of the compound.

Scientific Research Applications

DTAMO has been studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. DTAMO has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, DTAMO has been shown to have potential applications in the field of organic electronics.